N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methoxybenzamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H20N2O4S/c1-24-17-7-3-2-6-16(17)18(21)19-14-8-10-15(11-9-14)20-12-4-5-13-25(20,22)23/h2-3,6-11H,4-5,12-13H2,1H3,(H,19,21)
• InChI Key: JDSUTBHIFZZQQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• CAS No.: 899979-72-7

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methoxybenzamide is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research on derivatives incorporating the thiazole ring, similar to the structure of interest, has demonstrated significant antimicrobial activity. For instance, thiazolidinone derivatives have been synthesized and evaluated for their in vitro antibacterial and antifungal activities, showing potential therapeutic intervention for microbial diseases (Desai, Rajpara, & Joshi, 2013).

Antioxidant Potential

Amino-substituted benzamide derivatives have been prepared and assessed for their antioxidant capacity using DPPH and FRAP assays. These compounds, bearing methoxy and hydroxy groups, displayed improved antioxidative properties, suggesting their utility as potent antioxidants (Perin et al., 2018).

Anticancer Activity

Novel benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones were synthesized and evaluated for their anticancer activity against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. These studies revealed moderate to good inhibitory activities, with certain compounds showing promise as anticancer agents (Kamal et al., 2011).

Material Science Applications

In the realm of materials science, the synthesis and characterization of novel aromatic polyimides have been explored. New diamines, including those bearing a phenyloxy and an aminobenzamide group, were polymerized with various anhydrides, resulting in polymers with good solubility and thermal stability, indicating potential applications in high-performance materials (Butt et al., 2005).